Cas no 897614-47-0 (N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide)

N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide
- N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-5-nitrofuran-2-carboxamide
- CHEMBL1594815
- AKOS024625339
- HMS3037M16
- MLS001235254
- SMR000808055
- N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrofuran-2-carboxamide
- N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)-5-nitrofuran-2-carboxamide
- F2070-0153
- 897614-47-0
-
- Inchi: 1S/C15H14N6O4/c1-9-3-4-11(7-10(9)2)20-13(17-18-19-20)8-16-15(22)12-5-6-14(25-12)21(23)24/h3-7H,8H2,1-2H3,(H,16,22)
- InChI Key: BQUGMCXZRKYOFF-UHFFFAOYSA-N
- SMILES: O1C([N+]([O-])=O)=CC=C1C(NCC1N(C2=CC=C(C)C(C)=C2)N=NN=1)=O
Computed Properties
- Exact Mass: 342.10765295g/mol
- Monoisotopic Mass: 342.10765295g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 132Ų
- XLogP3: 2.3
N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2070-0153-2μmol |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrofuran-2-carboxamide |
897614-47-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2070-0153-5μmol |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrofuran-2-carboxamide |
897614-47-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
Life Chemicals | F2070-0153-20μmol |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrofuran-2-carboxamide |
897614-47-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2070-0153-50mg |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrofuran-2-carboxamide |
897614-47-0 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2070-0153-1mg |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrofuran-2-carboxamide |
897614-47-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2070-0153-3mg |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrofuran-2-carboxamide |
897614-47-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2070-0153-5mg |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrofuran-2-carboxamide |
897614-47-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2070-0153-30mg |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrofuran-2-carboxamide |
897614-47-0 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2070-0153-25mg |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrofuran-2-carboxamide |
897614-47-0 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2070-0153-40mg |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrofuran-2-carboxamide |
897614-47-0 | 90%+ | 40mg |
$140.0 | 2023-05-16 |
N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide Related Literature
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Sofie Van Damme,Patrick Bultinck,Venkatesan Subramanian Phys. Chem. Chem. Phys., 2012,14, 15135-15144
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Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
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Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
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Yuan Chen,Xue-Rui Wei,Ru Sun,Yu-Jie Xu Anal. Methods, 2019,11, 3523-3531
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Jens Antony,Stefan Grimme Phys. Chem. Chem. Phys., 2008,10, 2722-2729
Additional information on N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide
Comprehensive Overview of N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide (CAS No. 897614-47-0)
N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide (CAS No. 897614-47-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of nitrofuran derivatives, which are known for their diverse biological activities. The presence of both a tetrazole ring and a nitrofuran moiety in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.
The compound's CAS number 897614-47-0 serves as a unique identifier, ensuring precise referencing in scientific literature and databases. Its complex name, N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide, reflects its intricate molecular architecture, which includes a 3,4-dimethylphenyl group attached to a tetrazole ring, further linked to a nitrofuran-2-carboxamide unit. This combination of functional groups suggests potential interactions with biological targets, making it a candidate for further investigation in drug discovery.
In recent years, the scientific community has shown growing interest in nitrofuran-based compounds due to their antimicrobial and antiparasitic properties. Researchers are particularly keen on understanding how structural modifications, such as the incorporation of a tetrazole ring, can enhance the efficacy and selectivity of these compounds. The 5-nitrofuran-2-carboxamide moiety, in particular, is a well-studied pharmacophore known for its role in inhibiting microbial growth. This has led to increased searches for "nitrofuran derivatives in drug development" and "tetrazole-containing pharmaceuticals," highlighting the relevance of this compound in contemporary research.
Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health concern. The rise of multidrug-resistant pathogens has spurred the search for new antimicrobial agents, and N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide (CAS No. 897614-47-0) could contribute to this effort. Its mechanism of action, likely involving interference with microbial DNA or enzyme systems, aligns with the current focus on "novel antimicrobial strategies" and "targeted drug design."
From a synthetic chemistry perspective, the compound's structure presents interesting challenges and opportunities. The tetrazole ring, a nitrogen-rich heterocycle, is known for its metabolic stability and ability to mimic carboxylic acid groups, making it a valuable building block in medicinal chemistry. Coupled with the nitrofuran component, this compound could serve as a template for designing analogs with improved pharmacokinetic properties. Searches for "tetrazole synthesis methods" and "nitrofuran scaffold optimization" reflect the broader interest in these chemical motifs.
In conclusion, N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide (CAS No. 897614-47-0) represents a fascinating example of how hybrid molecular architectures can open new avenues in drug discovery. Its combination of a tetrazole ring and a nitrofuran unit positions it at the intersection of several hot topics in modern chemistry and pharmacology, including antimicrobial development, structural optimization, and targeted therapy. As research progresses, this compound may well emerge as a key player in addressing some of the most pressing challenges in healthcare and biotechnology.
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